Quinoline, 8-methyl-, labeled with deuterium
Quinoline, 8-methyl-, labeled with deuterium
8-methylquinoline appears as yellow liquid or oil. (NTP, 1992)
8-methylquinoline is a methylquinoline carrying a methyl substituent at position 8.
8-methylquinoline is a methylquinoline carrying a methyl substituent at position 8.
Brand Name:
Vulcanchem
CAS No.:
1199266-77-7
VCID:
VC0175542
InChI:
InChI=1S/C10H9N/c1-8-4-2-5-9-6-3-7-11-10(8)9/h2-7H,1H3
SMILES:
CC1=C2C(=CC=C1)C=CC=N2
Molecular Formula:
C10H9N
Molecular Weight:
143.18 g/mol
Quinoline, 8-methyl-, labeled with deuterium
CAS No.: 1199266-77-7
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VCID: VC0175542
Molecular Formula: C10H9N
Molecular Weight: 143.18 g/mol
| CAS No. | 1199266-77-7 |
|---|---|
| Product Name | Quinoline, 8-methyl-, labeled with deuterium |
| Molecular Formula | C10H9N |
| Molecular Weight | 143.18 g/mol |
| IUPAC Name | 8-methylquinoline |
| Standard InChI | InChI=1S/C10H9N/c1-8-4-2-5-9-6-3-7-11-10(8)9/h2-7H,1H3 |
| Standard InChIKey | JRLTTZUODKEYDH-UHFFFAOYSA-N |
| SMILES | CC1=C2C(=CC=C1)C=CC=N2 |
| Canonical SMILES | CC1=C2C(=CC=C1)C=CC=N2 |
| Boiling Point | 478 °F at 751 mm Hg (NTP, 1992) 247.5 °C |
| Density | 1.0719 at 68 °F (NTP, 1992) |
| Flash Point | 221 °F (NTP, 1992) |
| Melting Point | -112 °F (NTP, 1992) -80.0 °C |
| Physical Description | 8-methylquinoline appears as yellow liquid or oil. (NTP, 1992) |
| Description | 8-methylquinoline appears as yellow liquid or oil. (NTP, 1992) 8-methylquinoline is a methylquinoline carrying a methyl substituent at position 8. |
| Solubility | 1 to 5 mg/mL at 63° F (NTP, 1992) |
| Synonyms | Quinoline, 8-methyl-, labeled with deuterium |
| Vapor Pressure | 5.9 mm Hg at 75 °F ; 8.0 mm Hg at 111° F; 12.6 mm Hg at 149° F (NTP, 1992) 0.02 mmHg |
| PubChem Compound | 11910 |
| Last Modified | Nov 11 2021 |
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